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Compound of Interest

Compound Name: Boc-D-HomoSec(pMeBzl)-OH

Cat. No.: B15250402 Get Quote

Technical Support Center: Selenopeptide
Synthesis
This guide provides researchers, scientists, and drug development professionals with detailed

troubleshooting advice and frequently asked questions (FAQs) to prevent the oxidation of

selenocysteine (Sec) during solid-phase peptide synthesis (SPPS).

Frequently Asked Questions (FAQs)
FAQ 1: Why is my selenocysteine-containing peptide
oxidizing?
Selenocysteine is highly susceptible to oxidation primarily due to the chemical properties of its

selenol (R-SeH) side chain. The main reasons for its high reactivity are:

Low pKa: The selenol group has a pKa of approximately 5.2, which is significantly lower than

the ~8.2 pKa of the thiol group in cysteine.[1][2] This means that at a physiological pH of

around 7, the selenol group is predominantly in its deprotonated, highly nucleophilic

selenolate form (R-Se⁻).[2][3]

Low Redox Potential: The redox potential of the diselenide bond (Se-Se) is significantly

lower than that of a disulfide bond (S-S), making the selenol group more easily oxidized.[1]

The standard redox potential of selenocystine is approximately -381 mV, compared to about

-180 mV for cystine.[1]
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This inherent reactivity makes the selenolate anion prone to oxidation, which typically results in

the formation of a diselenide bridge (R-Se-Se-R) between two selenocysteine residues, leading

to peptide dimerization. This can occur during synthesis, cleavage, purification, or storage if

proper precautions are not taken.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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